3-[(diphenylphosphoryl)methyl]aniline

• IUPAC Name: 3-(diphenylphosphorylmethyl)aniline
• InChI: InChI=1S/C19H18NOP/c20-17-9-7-8-16(14-17)15-22(21,18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-14H,15,20H2
• InChI Key: OSZSZGXKZQXUHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CC2=CC(=CC=C2)N)C3=CC=CC=C3
• Molecular Formula: C19H18NOP
• Molecular Weight: 307.3 g/mol
• Solubility: >46.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(Diphenylphosphoryl)methyl]aniline is an organophosphorus compound featuring a diphenylphosphoryl group (-PO(Ph)₂) attached via a methylene bridge to the meta position of an aniline moiety. This structure confers unique electronic and steric properties, making it valuable in coordination chemistry, catalysis, and pharmaceutical intermediate synthesis. The phosphoryl group is a strong electron-withdrawing substituent, reducing the basicity of the aniline nitrogen while enhancing electrophilicity at the aromatic ring. Such characteristics influence its reactivity in cross-coupling reactions and ligand-metal interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations: Phosphoryl vs. Sulfonyl/Sulfanyl Groups

Key Compounds :

3-[(Phenylsulfonyl)methyl]aniline hydrochloride ():

• Structure : Phenylsulfonyl (-SO₂Ph) group replaces phosphoryl.
• Synthesis : Prepared via catalytic hydrogenation or acidic hydrolysis of nitro precursors, achieving 91% yield .
• Properties : Higher polarity and acidity compared to phosphoryl analogs due to sulfonyl’s stronger electron-withdrawing effect. IR and NMR data confirm sulfonyl’s resonance stabilization .

3-(Morpholinosulfonyl)aniline (): Structure: Morpholine-sulfonyl (-SO₂-morpholine) substituent. Applications: Likely used in medicinal chemistry due to morpholine’s solubility-enhancing properties.

3-[(tert-Butylsulfanyl)methyl]aniline ():

• Structure : Sulfanyl (-S-t-Bu) group.
• Properties : Less electron-withdrawing than phosphoryl/sulfonyl, leading to higher basicity. LogD (pH 5.5) data suggest moderate lipophilicity .

Comparative Analysis :

Property	3-[(Diphenylphosphoryl)methyl]aniline	3-[(Phenylsulfonyl)methyl]aniline	3-[(tert-Butylsulfanyl)methyl]aniline
Electron Effect	Strong EWG (PO(Ph)₂)	Stronger EWG (SO₂Ph)	Weak EWG (S-t-Bu)
Basicity (Aniline-NH₂)	Reduced	Further reduced	Moderately reduced
Synthetic Yield	Not reported	91%	Not reported
Applications	Catalysis, ligands	Enzyme inhibition studies	Intermediate for hydrophobic motifs

Substituent Position and Electronic Effects

3,4-Dichloro-N-[(diphenylphosphoryl)(fur-2-yl)methyl]aniline ():

• Structure : Diphenylphosphoryl with additional furyl and chlorine substituents.
• Reactivity : Enhanced electrophilicity at the phosphoryl center promotes nucleophilic attacks. Chlorine atoms increase steric hindrance, affecting reaction kinetics .

4-((4-Methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline ():

• Structure : Piperazinyl and trifluoromethyl groups.
• Properties : Density ~1.2 g/cm³; trifluoromethyl enhances metabolic stability in pharmaceuticals .

Data Table :

Compound	Key Substituents	Notable Properties
3-[(Diphenylphosphoryl)methyl]aniline	-PO(Ph)₂	High electrophilicity, ligand potential
3,4-Dichloro-N-[(diphenylphosphoryl)(furyl)methyl]aniline	-PO(Ph)₂, -Cl, -furyl	Steric hindrance, cross-coupling utility
4-((4-Methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline	-CF₃, -piperazinyl	Pharmaceutical intermediate